N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-2-(2-naphthyloxy)propanamide

• IUPAC Name: N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-2-naphthalen-2-yloxypropanamide
• InChI: InChI=1S/C19H20N2O2S/c1-13(19(22)21(3)11-17-12-24-14(2)20-17)23-18-9-8-15-6-4-5-7-16(15)10-18/h4-10,12-13H,11H2,1-3H3
• InChI Key: XGSMNAWXAQYYTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN(C)C(=O)C(C)OC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-2-(2-naphthyloxy)propanamide involves complex chemical reactions. For instance, related compounds such as N-(naphthalen-1-yl)propanamide derivatives have been synthesized by reacting N-(naphthalen-1-yl)propanamide with 2-mercapto aryl or dithiocarbamate salt derivatives, as detailed in studies on their antimicrobial activity (Evren, Yurttaş, & Yılmaz-Cankilic, 2020)(Evren, Yurttaş, & Yılmaz-Cankilic, 2020).

Molecular Structure Analysis

The molecular structure of related compounds has been thoroughly analyzed using techniques such as 1H-NMR, 13C-NMR, UV, IR, and mass spectral data. For example, the study on N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide provides a detailed characterization of a flurbiprofen derivative (Manolov, Ivanov, & Bojilov, 2021)(Manolov, Ivanov, & Bojilov, 2021).

Chemical Reactions and Properties

Studies on similar compounds offer insights into the chemical reactions and properties of this compound. These include various nucleophilic substitution reactions and the synthesis of thiadiazepines and thiazoles, which can be rationalized by proposing a nucleophilic addition (Hassan et al., 2016)(Hassan et al., 2016).

Physical Properties Analysis

Physical property analysis of related compounds, such as crystal structure determination through X-ray diffraction, provides valuable information. For example, the study on the crystal structure and herbicidal activity of N-(5,7-dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide sheds light on the physical characteristics of similar compounds (Liu et al., 2008)(Liu et al., 2008).

Chemical Properties Analysis

Investigations into the chemical properties of similar compounds have revealed various biological activities, including antimicrobial and cytotoxic activities. The study on the synthesis and evaluation of new thiazole derivatives as antimicrobial and cytotoxic agents exemplifies the comprehensive examination of chemical properties, showcasing significant activities against bacterial and fungal strains, as well as cancer cells (Dawbaa et al., 2021)(Dawbaa et al., 2021).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Thiazoles are found in many biologically active compounds and can interact with a variety of biological targets.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activities. It could also involve investigating its safety profile and potential uses in medicine or other fields.